Cas no 2171153-23-2 (3-(3R)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N-methylbutanamidocyclobutane-1-carboxylic acid)

• Product Name: 3-(3R)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N-methylbutanamidocyclobutane-1-carboxylic acid
• CAS No: 2171153-23-2
• MF: C₂₅H₂₈N₂O₅
• MW: 436.500226974487
• CID: 6004471
• PubChem ID: 165557444
• Update Time: 2025-10-30

3-(3R)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N-methylbutanamidocyclobutane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 3-(3R)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N-methylbutanamidocyclobutane-1-carboxylic acid
• EN300-1549151
• (1rs,3rs)-3-[(3R)-3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-N-methylbutanamido]cyclobutane-1-carboxylic acid
• 2171153-23-2
• EN300-1549152
• 3-[(3R)-3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-N-methylbutanamido]cyclobutane-1-carboxylic acid

• Inchi： 1S/C25H28N2O5/c1-15(11-23(28)27(2)17-12-16(13-17)24(29)30)26-25(31)32-14-22-20-9-5-3-7-18(20)19-8-4-6-10-21(19)22/h3-10,15-17,22H,11-14H2,1-2H3,(H,26,31)(H,29,30)/t15-,16?,17?/m1/s1
• InChI Key： IQZFGQPWTWOVCQ-KLAILNCOSA-N
• SMILES： OC(C1CC(C1)N(C)C(C[C@@H](C)NC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12)=O)=O

Computed Properties

• Exact Mass: 436.19982200g/mol
• Monoisotopic Mass: 436.19982200g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 32
• Rotatable Bond Count: 8
• Complexity: 684
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 95.9Ų

Additional information on 3-(3R)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N-methylbutanamidocyclobutane-1-carboxylic acid

Compound CAS No 2171153-23-2: 3-(3R)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N-methylbutanamidocyclobutane-1-carboxylic Acid

The compound with CAS No 2171153-23-2, known as 3-(3R)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N-methylbutanamidocyclobutane-1-carboxylic acid, is a complex organic molecule with significant potential in the fields of medicinal chemistry and drug discovery. This compound is characterized by its unique structure, which includes a cyclobutane ring, a fluorenylmethoxycarbonyl (Fmoc) group, and an N-methylbutanamide moiety. The stereochemistry at the chiral center (denoted by the (R) configuration) plays a crucial role in its biological activity and pharmacokinetic properties.

Recent studies have highlighted the importance of cyclobutane-containing compounds in medicinal chemistry due to their ability to induce specific conformations that enhance binding affinity to target proteins. The Fmoc group, a well-known protecting group in peptide synthesis, adds stability and versatility to the molecule. Additionally, the N-methylbutanamide moiety contributes to lipophilicity, which is essential for improving drug-like properties such as absorption and permeability.

One of the most promising applications of this compound lies in its potential as a prodrug. Prodrugs are inactive compounds that are converted into active drugs within the body, offering advantages such as improved bioavailability and reduced toxicity. The Fmoc group in this compound can act as a removable protecting group, enabling controlled release of the active moiety under specific physiological conditions. This feature makes it an attractive candidate for targeted drug delivery systems.

Recent advancements in stereochemistry research have further elucidated the role of chiral centers in determining the efficacy of pharmaceutical compounds. The (R) configuration at the cyclobutane ring in this compound has been shown to significantly influence its interaction with biological targets. For instance, studies using molecular docking simulations have demonstrated that this stereochemistry enhances binding affinity to certain enzymes and receptors, making it a valuable tool in the design of enantioselective drugs.

The synthesis of this compound involves a multi-step process that combines principles from organic chemistry and peptide synthesis. Key steps include the formation of the cyclobutane ring through [4+0] cycloaddition reactions and the incorporation of the Fmoc group via standard amide coupling techniques. The introduction of the N-methylbutanamide moiety requires precise control over reaction conditions to ensure optimal yields and stereochemical integrity.

In terms of biological activity, this compound has shown promise in preliminary assays targeting various disease states. For example, it has demonstrated moderate inhibitory activity against certain kinases involved in cancer progression. While further studies are needed to validate its therapeutic potential, these initial findings suggest that it could serve as a lead compound for drug development programs.

The integration of advanced computational tools, such as machine learning algorithms, has revolutionized the way we design and optimize molecules like this one. By analyzing large datasets of chemical structures and their corresponding biological activities, researchers can now predict which structural modifications are most likely to enhance efficacy and reduce toxicity. This approach has been particularly useful in refining the Fmoc-containing compounds for improved pharmacokinetic profiles.

In conclusion, CAS No 2171153-23-2 represents a cutting-edge molecule with immense potential in medicinal chemistry. Its unique structure, combined with recent advancements in stereochemistry and drug delivery systems, positions it as a valuable asset in the quest for novel therapeutic agents. As research continues to uncover its full capabilities, this compound is poised to make significant contributions to the field of personalized medicine.